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Compound of Interest

Compound Name: 3,6-Dihydro-2H-pyran-3-OL

CAS No.: 445378-38-1

Cat. No.: B2354874

Get Quote

3,6-Dihydro-2H-pyran-3-ol is a heterocyclic organic compound featuring a six-membered

dihydropyran ring functionalized with a secondary allylic alcohol. This seemingly simple

molecule is a versatile and strategically important building block in modern organic synthesis

and medicinal chemistry. Its structure contains multiple points of reactivity—a nucleophilic

hydroxyl group, an electrophilic double bond, and a stereogenic center at the C3 position—

making it a valuable chiral synthon for the construction of complex molecular architectures.

The dihydropyran motif is a privileged scaffold found in numerous natural products and

biologically active compounds.[1] Consequently, understanding the chemical behavior of

functionalized dihydropyrans like 3,6-Dihydro-2H-pyran-3-ol is critical for professionals

engaged in the synthesis of novel therapeutic agents and other high-value chemical entities.

This guide provides a comprehensive overview of its chemical properties, reactivity, and

applications, grounded in established chemical principles and synthetic methodologies.

Molecular Structure and Physicochemical
Properties
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The core of the molecule is the 3,6-dihydro-2H-pyran ring, a non-aromatic heterocycle. The key

functional groups are the C3 secondary hydroxyl group and the C4-C5 alkene bond. The

presence of the chiral center at C3 means the molecule can exist as (R)- and (S)-enantiomers,

which often exhibit different biological activities.

Caption: Structure of 3,6-Dihydro-2H-pyran-3-ol with key reactive sites.

Physicochemical Data
Quantitative experimental data for the parent 3,6-Dihydro-2H-pyran-3-ol is not extensively

documented in public databases. The table below summarizes its computed properties and

includes experimental data from closely related analogs to provide context.

Property Value / Description Source

Molecular Formula C₅H₈O₂ PubChem[2]

Molecular Weight 100.12 g/mol PubChem[2]

IUPAC Name 3,6-dihydro-2H-pyran-3-ol PubChem[2]

CAS Number 445378-38-1 PubChem[2]

Physical State
Expected to be a liquid at room

temperature
Inferred

Boiling Point

Estimated >150 °C. (Analog

3,6-dihydro-2H-pyran: 92-93

°C)

Inferred from[3]

Density

Estimated ~1.1 g/cm³. (Analog

3,6-dihydro-2H-pyran: 0.943

g/cm³)

Inferred from[3]

Solubility

Expected to be soluble in polar

organic solvents (e.g., ethanol,

THF, DCM) and moderately

soluble in water.

Inferred

Spectroscopic Profile
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The structural identity of 3,6-Dihydro-2H-pyran-3-ol can be confirmed using standard

spectroscopic techniques.

¹H NMR: Expected signals would include a broad singlet for the hydroxyl proton (-OH),

distinct signals for the diastereotopic protons on the sp³ carbons (C2, C6), a signal for the

proton on the carbon bearing the alcohol (C3-H), and two signals in the olefinic region for the

alkene protons (C4-H, C5-H).

¹³C NMR: The spectrum should show five distinct carbon signals: two sp² carbons in the

olefinic region (~120-130 ppm), and three sp³ carbons, including the carbon attached to the

hydroxyl group (~60-70 ppm) and the two carbons adjacent to the ring oxygen.[4]

Infrared (IR) Spectroscopy: Key absorption bands would include a strong, broad peak

around 3300-3400 cm⁻¹ for the O-H stretch of the alcohol, C-H stretching peaks just below

3000 cm⁻¹ (sp³) and just above 3000 cm⁻¹ (sp²), a C=C stretching peak around 1650 cm⁻¹,

and a strong C-O stretching peak in the 1050-1150 cm⁻¹ region.

Mass Spectrometry (MS): The molecular ion peak (M⁺) would be observed at m/z = 100. Key

fragmentation patterns would likely involve the loss of water (M-18) or other small neutral

fragments.

Chemical Reactivity and Synthetic Transformations
The reactivity of 3,6-Dihydro-2H-pyran-3-ol is dominated by its two primary functional groups:

the secondary allylic alcohol and the endocyclic double bond. This dual functionality allows for

a wide range of selective transformations.

Oxidation of the C3-Hydroxyl Group
The conversion of the secondary alcohol at C3 to the corresponding ketone, 2H-pyran-3(6H)-

one, is a fundamental transformation.[5] This reaction is synthetically valuable as the resulting

α,β-unsaturated ketone is a versatile intermediate for Michael additions and cycloaddition

reactions.

Causality in Reagent Selection: The presence of the C4-C5 double bond necessitates the use

of mild and chemoselective oxidizing agents to prevent unwanted side reactions, such as

epoxidation or cleavage of the alkene.
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Swern Oxidation: This is an ideal choice as it operates under mild, low-temperature (-78 °C)

conditions, avoiding the use of heavy metals.[6][7] The reaction uses dimethyl sulfoxide

(DMSO) activated by oxalyl chloride, followed by hindered base-promoted elimination.[8][9]

Dess-Martin Periodinane (DMP): DMP is another mild oxidant that provides high yields of

ketones from secondary alcohols at room temperature without affecting the double bond.

TEMPO-based Oxidations: Catalytic 2,2,6,6-tetramethylpiperidinyloxyl (TEMPO) with a

stoichiometric co-oxidant (e.g., NaOCl or diacetoxyiodobenzene) is highly selective for

oxidizing alcohols in the presence of alkenes.[4]
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+ DMS + CO₂ + CO

Fragmentation

Click to download full resolution via product page

Caption: Simplified mechanism of the Swern Oxidation.

Reactions of the C3-Hydroxyl Group with
Stereochemical Inversion
The stereocenter at C3 is a key feature for its use as a chiral building block. The Mitsunobu

reaction is a powerful method for achieving nucleophilic substitution at this center with

complete inversion of stereochemistry, a classic Sₙ2-type process.[10][11]

Mechanistic Insight: The reaction involves activating the hydroxyl group with a combination of

triphenylphosphine (PPh₃) and an azodicarboxylate, typically diethyl azodicarboxylate (DEAD)

or diisopropyl azodicarboxylate (DIAD).[12][13] This in-situ activation converts the poor leaving

group (-OH) into a good phosphonium leaving group, which is then displaced by a suitable

nucleophile.
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Common transformations include:

Esterification: Using a carboxylic acid as the nucleophile to form an ester with inverted

stereochemistry.

Etherification: Using a phenol to form an aryl ether.

Azide Formation: Using hydrazoic acid (HN₃) or an equivalent to introduce an azide group,

which can be subsequently reduced to an amine.

Reactions of the C4-C5 Alkene
The endocyclic double bond is susceptible to a variety of electrophilic addition reactions. The

regioselectivity of these reactions can be influenced by the steric and electronic effects of the

neighboring oxygen atoms and the C3 substituent.

Hydrogenation: Catalytic hydrogenation (e.g., using H₂ with Pd/C) will reduce the double

bond to yield the corresponding saturated tetrahydropyran-3-ol.[14] This provides access to

the fully saturated heterocyclic core.

Epoxidation: Reagents like meta-chloroperoxybenzoic acid (m-CPBA) will convert the alkene

into an epoxide. The resulting epoxide is a valuable intermediate for further functionalization

via nucleophilic ring-opening.

Halogenation: Addition of halogens (e.g., Br₂) across the double bond will yield the

corresponding dihalo-tetrahydropyran derivative.

Hydroboration-Oxidation: This two-step sequence will add a hydroxyl group to the C4 or C5

position with anti-Markovnikov regioselectivity, leading to a diol derivative.

Synthesis of 3,6-Dihydro-2H-pyran-3-ol
Access to this building block can be achieved through several synthetic strategies:

Reduction of 2H-Pyran-3(6H)-one: The most direct route is the reduction of the

corresponding ketone. The choice of reducing agent determines the stereochemical

outcome. Sodium borohydride (NaBH₄) will typically yield the racemic alcohol, while
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stereoselective reducing agents or enzyme-catalyzed reductions can provide access to

specific enantiomers.

Enzymatic Kinetic Resolution: For obtaining enantiomerically pure material, lipase-catalyzed

transesterification of the racemic alcohol is a highly effective method. This process

selectively acylates one enantiomer, allowing for the separation of the resulting ester from

the unreacted, enantiopure alcohol.[5]

De Novo Ring Synthesis: More complex routes involve constructing the dihydropyran ring

itself, for example, through ring-closing metathesis (RCM) of a suitable diene precursor or

via a Prins cyclization.[15][16]

Applications in Drug Discovery and Natural Product
Synthesis
The 3,6-dihydropyran scaffold is a key component in a range of complex molecules.

Natural Product Synthesis: Substituted dihydropyrans are crucial intermediates in the total

synthesis of macrolides and other natural products, such as Laulimalide, a potent

microtubule-stabilizing agent.[15][17]

Medicinal Chemistry: The dihydropyran ring is often used as a bioisostere for other cyclic

structures, like morpholine. For example, it has been successfully incorporated as a hinge-

binding motif in ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR), a

key protein in cancer signaling pathways.

Experimental Protocol: Swern Oxidation of 3,6-
Dihydro-2H-pyran-3-ol
This protocol describes a representative procedure for the oxidation of the title compound to

2H-pyran-3(6H)-one. It is a self-validating system; successful execution relies on strict

adherence to anhydrous conditions and low temperatures.

Safety Precaution: This reaction generates carbon monoxide, a toxic gas, and dimethyl sulfide,

which is malodorous. It must be performed in a well-ventilated fume hood. All glassware must

be thoroughly dried before use.
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Materials:

3,6-Dihydro-2H-pyran-3-ol (1.00 g, 10.0 mmol, 1.0 equiv)

Anhydrous Dichloromethane (DCM), 60 mL

Oxalyl chloride (1.1 mL, 12.5 mmol, 1.25 equiv)

Anhydrous Dimethyl sulfoxide (DMSO) (1.8 mL, 25.0 mmol, 2.5 equiv)

Triethylamine (TEA) (7.0 mL, 50.0 mmol, 5.0 equiv)

Dry ice / Acetone bath

Magnetic stirrer and stir bar

Three-neck round-bottom flask equipped with a thermometer and nitrogen inlet
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Start: Assemble Dry Glassware
under N₂ Atmosphere

1. Prepare Oxalyl Chloride Solution
- Add anhydrous DCM (50 mL) and oxalyl chloride.

- Cool to -78 °C.

2. Activate DMSO
- Add DMSO solution dropwise.

- Maintain T < -70 °C.
- Stir for 15 min.

3. Add Alcohol Substrate
- Add solution of 3,6-dihydro-2H-pyran-3-ol dropwise.

- Maintain T = -78 °C.
- Stir for 30 min.

4. Add Base
- Add triethylamine dropwise.

- Observe precipitate formation.

5. Warm and Quench
- Remove cooling bath, allow to warm to RT.

- Add water to quench the reaction.

6. Workup
- Separate organic layer.

- Extract aqueous layer with DCM.
- Wash combined organics with brine.

7. Isolate Product
- Dry organic layer (Na₂SO₄).

- Filter and concentrate in vacuo.
- Purify via column chromatography.

End: Obtain Pure 2H-Pyran-3(6H)-one

Click to download full resolution via product page

Caption: Experimental workflow for the Swern Oxidation protocol.
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Step-by-Step Procedure:

System Preparation: Assemble a dry three-neck flask with a stirrer, thermometer, and

nitrogen inlet. Purge the system with dry nitrogen.

Activator Formation: Add anhydrous DCM (50 mL) to the flask, followed by oxalyl chloride

(1.1 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

DMSO Activation: In a separate dry flask, prepare a solution of anhydrous DMSO (1.8 mL) in

anhydrous DCM (10 mL). Add this DMSO solution dropwise to the stirred oxalyl chloride

solution over 15 minutes, ensuring the internal temperature does not rise above -70 °C. Stir

the resulting mixture for an additional 15 minutes at -78 °C.[8]

Addition of Alcohol: Dissolve 3,6-Dihydro-2H-pyran-3-ol (1.00 g) in anhydrous DCM (10

mL). Add this solution dropwise to the reaction mixture over 20 minutes, maintaining the

temperature at -78 °C. Stir for 30 minutes at this temperature.

Elimination: Add triethylamine (7.0 mL) dropwise to the mixture over 10 minutes. A thick

white precipitate of triethylammonium chloride will form.

Quenching and Workup: After the addition of TEA is complete, remove the cooling bath and

allow the reaction to warm to room temperature over 30-45 minutes. Add 50 mL of water to

quench the reaction.

Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the

aqueous layer twice with DCM (2 x 25 mL).

Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure.

Purification: Purify the resulting crude oil by flash column chromatography on silica gel to

yield the pure 2H-pyran-3(6H)-one.

Safety and Handling
According to the Globally Harmonized System (GHS) classification, 3,6-Dihydro-2H-pyran-3-
ol is associated with the following hazards:
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]

Standard laboratory personal protective equipment (PPE), including safety glasses, lab coat,

and gloves, should be worn when handling this chemical. All manipulations should be

performed in a well-ventilated chemical fume hood.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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